2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[(7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H20ClN3O3S/c1-32-20-9-5-8-19(14-20)28-23(31)15-34-26-21-13-17-12-18(27)10-11-22(17)33-25(21)29-24(30-26)16-6-3-2-4-7-16/h2-12,14H,13,15H2,1H3,(H,28,31)
• InChI Key: FUMYUWKDUPXRBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C=CC(=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C26H20ClN3O3S
• Molecular Weight: 490.0 g/mol

Description

The compound “2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide” is a derivative of 4H-chromene and 5H-chromeno[2,3-d]pyrimidine. It has been synthesized and evaluated as a potential cytotoxic agent. The compound has been evaluated against four cancer cell lines MCF-7, HCT-116, HepG-2, and A549.

Synthesis Analysis

The compound was synthesized as part of a series of 4H-chromene and 5H-chromeno[2,3-d]pyrimidine derivatives. The structure of the synthesized compounds was established based on spectral data, including infrared, proton nuclear magnetic resonance, 13-Carbon nuclear magnetic resonance, and mass spectroscopic data.

Molecular Structure Analysis

The molecular formula of the compound is C26H20ClN3O2S. The structure–activity relationship study revealed that the antitumor activity of the synthesized compounds was significantly affected by the lipophilicity of the substituent at the 2-,4- or 7-position for the 4H-chromenes, and 5,8-position or fused pyrimidine ring at 2,3-positions for 5H-chromeno[2,3-d]pyrimidines.

Scientific Research Applications

Heterocyclic Synthesis

Research in heterocyclic synthesis has led to the development of new derivatives with potential pharmaceutical applications. For example, studies have shown the synthesis of thioxo-2,5-dihydro-1H-pyrano[2,3-d]pyrimidine derivatives through reactions involving acetic anhydride and acid chloride, yielding various pyrano[2,3-d]pyrimidin-7-yl-acetamide derivatives. Such synthetic pathways are crucial for creating compounds with antibacterial, fungicidal, and other biologically relevant activities (Elian, Abdelhafiz, & Abdelreheim, 2014).

Pharmaceutical Chemistry

Compounds within the chromeno[2,3-d]pyrimidine class have been identified as important heterocycles in pharmaceutical chemistry due to their diverse biological activities. These include antibacterial and fungicidal properties, as well as potential roles as antagonists for specific receptors and antiallergic effects. Innovative synthetic methods for these compounds, such as the novel synthesis of 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, expand the repertoire of pharmacologically relevant molecules (Osyanin, Osipov, Pavlov, & Klimochkin, 2014).